Cas no 1256359-99-5 (tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate)

Technical Introduction: tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate is a boronic ester derivative of a protected indole scaffold, commonly employed in Suzuki-Miyaura cross-coupling reactions. The tert-butyloxycarbonyl (Boc) group enhances stability and handling, while the dioxaborolane moiety facilitates efficient boron-mediated transformations. Its methoxy-substituted indole core offers versatility in constructing complex heterocyclic systems, making it valuable in pharmaceutical and agrochemical synthesis. The compound's air- and moisture-stable properties simplify storage and handling compared to more reactive boronic acids. Its compatibility with diverse reaction conditions underscores its utility as an intermediate in medicinal chemistry and materials science.
tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate structure
1256359-99-5 structure
Product Name:tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
CAS No:1256359-99-5
MF:C20H28BNO5
MW:373.251026153564
MDL:MFCD16295115
CID:1024908
PubChem ID:53217218
Update Time:2025-05-27

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
    • 1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
    • tert-Butyl5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
    • AKOS015999333
    • tert-butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
    • SCHEMBL1356725
    • 1256359-99-5
    • DTXSID90682319
    • DB-363365
    • CS-0173856
    • MFCD16295115
    • 1-Boc-5-Methoxyindole-3-boronic acid pinacol ester
    • 1H-Indole-1-carboxylic acid, 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
    • IRZPWZYCUJFBJB-UHFFFAOYSA-N
    • AS-43910
    • MDL： MFCD16295115
    • Inchi： 1S/C20H28BNO5/c1-18(2,3)25-17(23)22-12-15(14-11-13(24-8)9-10-16(14)22)21-26-19(4,5)20(6,7)27-21/h9-12H,1-8H3
    • InChI Key： IRZPWZYCUJFBJB-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C=CC(=CC2=3)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 373.20600
  • Monoisotopic Mass: 373.2060532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92000
  • LogP: 3.73230

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136640-250mg
tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
 1256359-99-5 95%
250mg
 $139 2021-08-05
Chemenu
CM136640-1g
tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
 1256359-99-5 95%
1g
 $311 2021-08-05
Alichem
A199008138-1g
tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
 1256359-99-5 95%
1g
 $549.00 2023-09-03
TRC
B657048-25mg
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
 1256359-99-5
25mg
 $ 69.00 2023-04-18
TRC
B657048-50mg
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
 1256359-99-5
50mg
 $ 98.00 2023-04-18
TRC
B657048-100mg
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
 1256359-99-5
100mg
 $ 150.00 2023-04-18
TRC
B657048-250mg
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
 1256359-99-5
250mg
 $ 270.00 2023-04-18
abcr
AB273858-250 mg
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester; 95%
 1256359-99-5
250mg
 €297.00 2023-04-26
abcr
AB273858-1 g
1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester; 95%
 1256359-99-5
1g
 €552.00 2023-04-26
Ambeed
A315682-100mg
tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
 1256359-99-5 98%
100mg
 $36.0 2025-03-04

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Production Method

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Related Literature

Related Categories

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